Cas no 851129-30-1 (1-(pyrrolidin-1-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one)
1-(pyrrolidin-1-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(pyrrolidin-1-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one
- 1-(pyrrolidin-1-yl)-2-((5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)ethan-1-one
- Ethanone, 1-(1-pyrrolidinyl)-2-[[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio]-
- MLS002586657
- MLS000091197
- 1-(pyrrolidin-1-yl)-2-{[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one
- 851129-30-1
- 2-[(2-oxo-2-pyrrolidin-1-ylethyl)thio]-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole
- SMR000025759
- HMS1650C19
- AKOS001783083
- 1-(pyrrolidin-1-yl)-2-((5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)ethanone
- 1-pyrrolidin-1-yl-2-[[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
- F0594-0497
- SR-01000124701
- CHEMBL1521065
- HMS2304F12
- SR-01000124701-1
- EU-0025198
-
- Inchi: 1S/C17H21N3O5S/c1-22-12-8-11(9-13(23-2)15(12)24-3)16-18-19-17(25-16)26-10-14(21)20-6-4-5-7-20/h8-9H,4-7,10H2,1-3H3
- InChI Key: NTSJSWNLUHYQIE-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCCC1)CSC1=NN=C(C2=CC(OC)=C(OC)C(OC)=C2)O1
Computed Properties
- Exact Mass: 379.12019195g/mol
- Monoisotopic Mass: 379.12019195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 569.9±60.0 °C(Predicted)
- pka: -1.00±0.20(Predicted)
1-(pyrrolidin-1-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0594-0497-2μmol |
1-(pyrrolidin-1-yl)-2-{[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
851129-30-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0594-0497-5μmol |
1-(pyrrolidin-1-yl)-2-{[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
851129-30-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0594-0497-10μmol |
1-(pyrrolidin-1-yl)-2-{[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
851129-30-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0594-0497-20μmol |
1-(pyrrolidin-1-yl)-2-{[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
851129-30-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0594-0497-1mg |
1-(pyrrolidin-1-yl)-2-{[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
851129-30-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0594-0497-2mg |
1-(pyrrolidin-1-yl)-2-{[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
851129-30-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0594-0497-3mg |
1-(pyrrolidin-1-yl)-2-{[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
851129-30-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0594-0497-4mg |
1-(pyrrolidin-1-yl)-2-{[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
851129-30-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0594-0497-5mg |
1-(pyrrolidin-1-yl)-2-{[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
851129-30-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0594-0497-10mg |
1-(pyrrolidin-1-yl)-2-{[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
851129-30-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(pyrrolidin-1-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on 1-(pyrrolidin-1-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one
Research Update on 1-(pyrrolidin-1-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one (CAS: 851129-30-1)
The compound 1-(pyrrolidin-1-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one (CAS: 851129-30-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.
Recent studies have highlighted the role of this compound as a promising scaffold for the development of novel anticancer agents. The presence of the 1,3,4-oxadiazole moiety and the trimethoxyphenyl group has been associated with potent inhibitory effects on tubulin polymerization, a critical process in cell division. Researchers have synthesized and evaluated a series of derivatives, with 851129-30-1 demonstrating notable cytotoxicity against various cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer).
In addition to its anticancer properties, 851129-30-1 has shown potential as an anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The mechanism appears to involve the modulation of the NF-κB signaling pathway, suggesting its utility in treating inflammatory disorders.
The synthesis of 851129-30-1 typically involves a multi-step process, starting with the condensation of 3,4,5-trimethoxybenzoic acid hydrazide with carbon disulfide to form the 1,3,4-oxadiazole-2-thiol intermediate. Subsequent alkylation with 2-chloro-1-(pyrrolidin-1-yl)ethan-1-one yields the final product. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further biological evaluations.
Pharmacokinetic studies have also been conducted to assess the drug-likeness of 851129-30-1. Preliminary data indicate moderate oral bioavailability and favorable metabolic stability in vitro. However, further optimization may be required to enhance its solubility and reduce potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to identify more potent and selective analogs.
In conclusion, 1-(pyrrolidin-1-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one represents a versatile and promising compound for drug discovery. Its dual activity as an anticancer and anti-inflammatory agent, coupled with its synthetic accessibility, makes it a valuable candidate for further development. Future research should focus on elucidating its precise molecular targets and optimizing its pharmacokinetic profile for clinical translation.
851129-30-1 (1-(pyrrolidin-1-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)